Cas no 6380-05-8 (N-(2-chlorophenyl)-p-toluenesulphonamide)

• Product Name: N-(2-chlorophenyl)-p-toluenesulphonamide
• CAS No: 6380-05-8
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD00450550
• CID: 960880
• PubChem ID: 80791
• Update Time: 2025-04-19

N-(2-chlorophenyl)-p-toluenesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-p-toluenesulphonamide
• AC1Q2LMN
• CBDivE_013946
• CTK5B9878
• MolPort-001-838-774
• N-(2-CHLOROPHENYL)-4-METHYL-BENZENESULFONAMIDE
• NSC25015
• SureCN7592222
• EINECS 228-960-8
• STL282675
• AKOS000346409
• N-(2-Chlorophenyl)-p-toluenesulfonamide
• DTXSID40213253
• N-(2-chlorophenyl)-4-methylbenzenesulfonamide
• NS00043904
• Benzenesulfonamide, N-(2-chlorophenyl)-4-methyl-
• NSC-25015
• D84617
• MFCD00450550
• N-tosyl-2-chloroaniline
• NSC 25015
• 6380-05-8
• N-(2-chlorophenyl)-4-methylbenzene-1-sulfonamide
• SCHEMBL7592222

• MDL： MFCD00450550
• Inchi： 1S/C13H12ClNO2S/c1-10-6-8-11(9-7-10)18(16,17)15-13-5-3-2-4-12(13)14/h2-9,15H,1H3
• InChI Key： GOEWZPICEGNTPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.60300